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Compound of Interest

Compound Name: Dibromofluoromethane

Cat. No.: B117605

An In-depth Technical Guide on the Physical Properties of Liquid Dibromofluoromethane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dibromofluoromethane (CHBr2F), also known as Halon 1102, is a halomethane derivative
with a range of applications, including its use as a reagent in organic synthesis.[1] A thorough
understanding of its physical properties is crucial for its safe handling, application in
experimental design, and for the accurate modeling of processes in which it is a component.
This document provides a detailed overview of the core physical properties of liquid
dibromofluoromethane, supplemented with standardized experimental protocols for their
determination.

Core Physical Properties

The physical characteristics of dibromofluoromethane are summarized below. The data
presented has been compiled from various sources to provide a comprehensive reference.

General and Thermodynamic Properties
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Property Value Conditions Reference(s)

Molecular Formula CHBrz2F [2]

Molar Mass 191.83 g/mol [1][3]

Appearance Hiquid, Clear. Standard [3114]
Colourless QOil

Boiling Point 64.9 °C [31[5]

65 °C [1112]

Melting Point -78 °C [21[3]1[5][6]

Density and Optical Properties

Property Value Conditions Reference(s)
Density 2.421 g/cm3 at 20 °C [31[5]

2.426 glcm3 [2][6]

2.42 g/mL [1]

Refractive Index 1.468 [2]

lubil

Property Value Reference(s)

Solubility in Water Insoluble [315]

o ) Soluble in alcohol, acetone,
Solubility in Organic Solvents [3]
benzene, and chloroform

Experimental Protocols

Detailed methodologies for determining the key physical properties of liquids like
dibromofluoromethane are provided below. These are generalized protocols that can be
adapted for the specific substance.
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Determination of Density

The density of a liquid can be determined gravimetrically using a pychometer or a graduated
cylinder and a balance.[7]

o Objective: To measure the mass per unit volume of the liquid.
o Apparatus: Pycnometer (or graduated cylinder), analytical balance, thermometer.
e Procedure:

o Carefully clean and dry the pycnometer and weigh it empty (ma).

o Fill the pycnometer with the liquid sample, ensuring no air bubbles are present. If using a
pycnometer with a stopper, the excess liquid will be expelled through the capillary.

o Weigh the filled pycnometer (mz).

o Record the temperature of the liquid.

o The mass of the liquid is calculated as (mz - ma).

o The volume of the liquid is the known volume of the pychometer.

o Density (p) is calculated using the formula: p = (mz - m1) / V.[8]

Determination of Boiling Point

The boiling point can be determined by distillation or by using a micro-boiling point method.[9]
[10]

o Objective: To determine the temperature at which the vapor pressure of the liquid equals the
atmospheric pressure.

o Apparatus: Small test tube, capillary tube (sealed at one end), thermometer, heating
apparatus (e.g., Thiele tube or aluminum block).[11][12]

e Procedure (Micro Method):
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Place a small amount of the liquid into the small test tube.

[e]

o Invert the sealed capillary tube and place it into the liquid in the test tube.

o Attach the test tube to a thermometer.

o Heat the apparatus slowly and evenly.[10]

o A stream of bubbles will emerge from the open end of the capillary tube as the liquid boils.
o Stop heating when a rapid and continuous stream of bubbles is observed.

o The boiling point is the temperature at which the liquid begins to enter the capillary tube as
it cools.[10]

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when
entering a material. It is a fundamental property of any optical medium.[13]

o Objective: To measure the ratio of the speed of light in a vacuum to the speed of light in the
liquid.

o Apparatus: Abbe refractometer, constant temperature water bath, light source (typically a
sodium lamp).

e Procedure:

Calibrate the refractometer using a standard sample with a known refractive index.

[¢]

o Ensure the prism surfaces are clean and dry.
o Apply a few drops of the liquid sample onto the lower prism.

o Close the prisms and allow the temperature to equilibrate by circulating water from the
constant temperature bath.

o Adjust the light source and the refractometer's optics until the dividing line between the
light and dark fields is sharp and centered in the crosshairs of the eyepiece.
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o Read the refractive index directly from the instrument's scale.

o Record the temperature at which the measurement was taken, as the refractive index is
temperature-dependent.[13]

Determination of Viscosity

Viscosity is a measure of a fluid's resistance to flow.[14] The falling sphere viscometer is a
common method for its determination.[15]

e Objective: To measure the internal friction of the liquid.

o Apparatus: Graduated cylinder or a long vertical tube of known diameter, a sphere of known
size and density, stopwatch, thermometer.[16]

e Procedure:

[¢]

Fill the graduated cylinder with the liquid and allow it to reach thermal equilibrium.

o Measure the diameter and mass of the sphere to calculate its radius (a) and density (ps).
o Gently drop the sphere into the center of the cylinder.

o Allow the sphere to reach terminal velocity.

o Measure the time (t) it takes for the sphere to fall a known distance (d) between two
marked points in the region of terminal velocity.

o Calculate the terminal velocity (v = d/t).

o The viscosity (n) can be calculated using Stokes' Law: n = [2(ps - pl)ga?] / 9v, where pl is
the density of the liquid and g is the acceleration due to gravity.[16]

Determination of Surface Tension

Surface tension is the tendency of liquid surfaces to shrink into the minimum surface area
possible.[17] The drop-weight method using a stalagmometer is a precise technique for its

measurement.
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» Objective: To measure the cohesive energy present at the interface of the liquid.
o Apparatus: Stalagmometer, weighing bottle, analytical balance, beaker.

e Procedure:

[¢]

Clean the stalagmometer thoroughly.

o Fill the stalagmometer with the liquid sample.

o Allow the liquid to flow slowly and form drops at the tip.

o Collect a specific number of drops (e.g., 20) in a pre-weighed weighing bottle.

o Weigh the bottle with the drops to determine the total mass of the collected drops.
o Calculate the average mass of a single drop (m).

o The surface tension (y) can be determined by comparison with a reference liquid of known
surface tension (y_ref) and drop mass (m_ref) using the relationship: y =y_ref * (m/
m_ref).

Interrelation of Physical Properties

The physical properties of a liquid are interconnected, stemming from the underlying
intermolecular forces and molecular structure. The following diagram illustrates these logical
relationships.
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Interrelation of Physical Properties of Dibromofluoromethane
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Logical relationships of physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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